Cas no 110189-02-1 (Phenol,4,4'-[(2-amino-1H-imidazole-1,4-diyl)bis(methylene)]bis-)

Phenol,4,4'-[(2-amino-1H-imidazole-1,4-diyl)bis(methylene)]bis- structure
110189-02-1 structure
Product Name:Phenol,4,4'-[(2-amino-1H-imidazole-1,4-diyl)bis(methylene)]bis-
CAS No:110189-02-1
MF:C17H17N3O2
MW:295.335783720016
CID:205333
Update Time:2024-03-01

Phenol,4,4'-[(2-amino-1H-imidazole-1,4-diyl)bis(methylene)]bis- Chemical and Physical Properties

Names and Identifiers

    • Phenol,4,4'-[(2-amino-1H-imidazole-1,4-diyl)bis(methylene)]bis-
    • IsonaamineA
    • Isonaamine A
    • Inchi: 1S/C17H17N3O2/c18-17-19-14(9-12-1-5-15(21)6-2-12)11-20(17)10-13-3-7-16(22)8-4-13/h1-8,11,21-22H,9-10H2,(H2,18,19)
    • InChI Key: RMJPULKXRISLLW-UHFFFAOYSA-N
    • SMILES: C1(N)N(CC2=CC=C(O)C=C2)C=C(CC2=CC=C(O)C=C2)N=1

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • XLogP3: 1.066
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